Cas no 941899-49-6 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide)

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide is a synthetic benzamide derivative characterized by its unique structural features, including a 2,2-dimethyl-2,3-dihydrobenzofuran moiety and a 4-methoxyphenylethyl substituent. This compound exhibits potential as an intermediate in pharmaceutical research, particularly in the development of bioactive molecules targeting neurological or metabolic pathways. Its well-defined molecular architecture allows for precise modifications, enhancing selectivity and binding affinity in drug discovery applications. The presence of both lipophilic and polar functional groups contributes to balanced physicochemical properties, facilitating solubility and bioavailability. Rigorous analytical methods confirm high purity and stability, making it suitable for advanced synthetic and pharmacological studies.
4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide structure
941899-49-6 structure
Product Name:4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide
CAS No:941899-49-6
MF:C27H29NO4
MW:431.52346777916
CID:6195245
PubChem ID:18568435
Update Time:2025-10-21

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide
    • F2205-0315
    • 4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
    • 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-[2-(4-methoxyphenyl)ethyl]benzamide
    • 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(4-methoxyphenethyl)benzamide
    • 941899-49-6
    • AKOS024628754
    • Inchi: 1S/C27H29NO4/c1-27(2)17-22-5-4-6-24(25(22)32-27)31-18-20-7-11-21(12-8-20)26(29)28-16-15-19-9-13-23(30-3)14-10-19/h4-14H,15-18H2,1-3H3,(H,28,29)
    • InChI Key: GOIWCQDNUGBMDZ-UHFFFAOYSA-N
    • SMILES: O1C2C(=CC=CC=2CC1(C)C)OCC1C=CC(C(NCCC2C=CC(=CC=2)OC)=O)=CC=1

Computed Properties

  • Exact Mass: 431.20965841g/mol
  • Monoisotopic Mass: 431.20965841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 8
  • Complexity: 593
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 56.8Ų

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2205-0315-2μmol
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2205-0315-5μmol
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2205-0315-10μmol
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2205-0315-20μmol
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2205-0315-1mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2205-0315-2mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2205-0315-3mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2205-0315-4mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2205-0315-5mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2205-0315-10mg
4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[2-(4-methoxyphenyl)ethyl]benzamide
941899-49-6 90%+
10mg
$79.0 2023-05-16

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide

Introduction to 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide (CAS No. 941899-49-6)

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide, also known by its CAS number 941899-49-6, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and a methoxyphenyl group, making it a promising candidate for various therapeutic applications.

The benzofuran core is a well-known heterocyclic system that has been extensively studied for its diverse biological activities. Compounds containing this scaffold have shown potential in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The presence of the 2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl moiety in 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide adds to its structural complexity and may contribute to its unique pharmacological properties.

The methoxyphenyl group is another key feature of this compound. Methoxy groups are known to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and pharmacokinetic profiles. In the context of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide, the 4-methoxyphenyl group may play a crucial role in modulating its interactions with biological targets.

Recent studies have highlighted the potential of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the PI3K/Akt/mTOR pathway, which is frequently dysregulated in many types of cancer.

The pharmacokinetic properties of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-2-(4-methoxyphenyl)ethylbenzamide have also been evaluated in preclinical studies. These studies have indicated that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. Furthermore, preliminary toxicology assessments have suggested that it is well-tolerated at therapeutic doses.

In conclusion, 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yloxymethyl)}-N-2-(4-methoxyphenyl)ethylbenzamide (CAS No. 941899-49-6) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic potential of this compound will emerge.

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD